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Cat. No.: B1230055 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

The p-cumate inducible expression system is a powerful tool for regulating heterologous

protein production in Escherichia coli. This system offers tight, titratable control of gene

expression, often with lower basal expression and higher induced yields compared to

traditional systems like the IPTG-inducible lac operon.[1][2] The inducer, p-cumate (p-

isopropylbenzoate), is a water-soluble, non-toxic, and inexpensive small molecule, making it an

attractive choice for both laboratory-scale experiments and large-scale protein production.[2][3]

This document provides detailed application notes and protocols for determining and utilizing

the optimal p-cumate concentration for protein induction in E. coli.

The core of the system is the CymR repressor protein and its corresponding operator sequence

(CuO), originally from the Pseudomonas putida F1 cym and cmt operons.[1][2] In the absence

of p-cumate, the constitutively expressed CymR binds to the CuO sequence placed

downstream of a promoter in the expression vector, effectively blocking the transcription of the

target gene.[4][5] Upon addition, p-cumate binds to CymR, inducing a conformational change

that causes the repressor to dissociate from the operator, thereby permitting transcription.[1][4]

Signaling Pathway of the p-Cumate Induction System
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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